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Compound of Interest

Compound Name: 2-(Nitroimino)imidazolidine

Cat. No.: B8817533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
(Nitroimino)imidazolidine (CAS 5465-96-3), a heterocyclic compound with applications in

pharmaceutical and materials science. Due to the limited availability of published experimental

spectra, this document combines predicted data, typical spectroscopic values for relevant

functional groups, and detailed experimental protocols to aid in the characterization of this

molecule.

Chemical Structure and Properties
2-(Nitroimino)imidazolidine, also known as 2-Nitroamino-2-imidazoline, possesses the

molecular formula C₃H₆N₄O₂ and a molecular weight of 130.11 g/mol .[1] Its structure consists

of a five-membered imidazolidine ring with a nitroimino group attached to the C2 carbon.

Spectroscopic Data
The following tables summarize the predicted and expected spectroscopic data for 2-
(Nitroimino)imidazolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted NMR data is valuable for the structural confirmation of 2-(Nitroimino)imidazolidine.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-(Nitroimino)imidazolidine in DMSO-d₆
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.5 - 9.5 Broad Singlet 1H N-H (Nitroimino)

~7.0 - 8.0 Broad Singlet 2H N-H (Imidazolidine)

~3.6 Triplet 4H
CH₂ (Imidazolidine

ring)

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-(Nitroimino)imidazolidine in DMSO-d₆

Chemical Shift (δ) ppm Assignment

~160 C=N (Nitroimino)

~43 CH₂ (Imidazolidine ring)

Infrared (IR) Spectroscopy
Table 3: Expected Infrared (IR) Absorption Bands for 2-(Nitroimino)imidazolidine

Wavenumber (cm⁻¹) Vibration Type Functional Group

3400 - 3200 N-H Stretch Amine (N-H)

3000 - 2850 C-H Stretch Alkane (C-H)

1640 - 1610 N-H Bend Amine (N-H)

1550 - 1475 Asymmetric N-O Stretch Nitro (NO₂)

1360 - 1290 Symmetric N-O Stretch Nitro (NO₂)

Mass Spectrometry (MS)
Table 4: Expected Mass Spectrometry Data for 2-(Nitroimino)imidazolidine
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m/z Interpretation

130 [M]⁺ (Molecular Ion)

84 [M - NO₂]⁺

56 [C₃H₆N]⁺

42 [C₂H₄N]⁺

Experimental Protocols
Synthesis of 2-(Nitroimino)imidazolidine
A reported one-pot synthesis process involves the reaction of guanidine nitrate with sulfuric

acid to form nitroguanidine in situ.[2] This is followed by a reaction with ethylenediamine

without the isolation of the nitroguanidine intermediate. The reaction mass is then neutralized

and the product is filtered, washed, and dried.[2]

NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of purified 2-(Nitroimino)imidazolidine in approximately 0.6 mL of

deuterated dimethyl sulfoxide (DMSO-d₆).[1]

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[1]

Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube.[1]

¹H NMR Acquisition Parameters:[1]

Pulse Sequence: Standard single-pulse

Spectral Width: 12-15 ppm

Acquisition Time: 2-4 seconds

Relaxation Delay: 1-5 seconds
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Number of Scans: 16-64

Temperature: 298 K

¹³C NMR Acquisition Parameters:[1]

Pulse Sequence: Proton-decoupled (e.g., zgpg30)

Spectral Width: 200-220 ppm

Acquisition Time: 1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 1024-4096

Temperature: 298 K

Infrared (IR) Spectroscopy
Infrared spectra can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. The

solid sample can be prepared as a KBr pellet or analyzed using an Attenuated Total

Reflectance (ATR) accessory.

Mass Spectrometry
Mass spectra can be acquired using a mass spectrometer with an appropriate ionization

source, such as Electron Ionization (EI) for GC-MS analysis.

Visualizations
The following diagrams illustrate key workflows and relationships in the analysis of 2-
(Nitroimino)imidazolidine.
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Synthesis Pathway
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Caption: Synthesis of 2-(Nitroimino)imidazolidine.
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NMR-Based Structural Confirmation Workflow

Sample Preparation
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Caption: NMR structural confirmation workflow.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8817533?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Application_Notes_Structural_Confirmation_of_2_Nitroamino_2_imidazoline_via_NMR_Spectroscopy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Structure to NMR Signals
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Caption: Structure-NMR signal relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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